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Compound of Interest

Compound Name: Tetrapropyl orthosilicate

Cat. No.: B1662032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrapropyl orthosilicate (TPOS), also known as tetrapropoxysilane, is an organosilicate

compound with the chemical formula Si(OCH₂CH₂CH₃)₄. It is a colorless liquid commonly

utilized as a precursor for the synthesis of silica-based materials, including nanoparticles,

coatings, and aerogels, through sol-gel processes.[1] Its utility in diverse fields, from materials

science to potential applications in drug delivery systems, necessitates a thorough

understanding of its fundamental physical properties. This guide provides a detailed overview

of these properties, along with standardized experimental protocols for their measurement, to

support research and development activities.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for tetrapropyl orthosilicate is

provided below.
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Identifier Value

Chemical Formula C₁₂H₂₈O₄Si[2][3]

Molecular Weight 264.43 g/mol [2][3]

CAS Number 682-01-9[2][3]

Appearance Colorless Liquid[2][4]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of tetrapropyl
orthosilicate, critical for its handling, processing, and application.

Property Value Conditions

Density 0.916 g/mL[3][5] at 25 °C[3][5]

Boiling Point 94 °C[3] at 5 mmHg[3]

224.3 °C[4] at 760 mmHg[4]

Melting Point < -80 °C[4][6]

Refractive Index 1.400[3][5] n20/D[3][5]

Viscosity 1.51 mm²/s[7]

Vapor Pressure 0.137 mmHg[4] at 25 °C[4]

Flash Point 95 °C (203 °F)[4][5] Closed cup[5]

Solubility Reacts with water[7]

78 mg/L[4][6] at 20 °C[4][6]

Experimental Protocols
Accurate determination of physical properties is paramount in scientific research. The following

sections detail standardized methodologies for measuring the key physical properties of liquid

samples like TPOS.
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Density Measurement
The density of a liquid can be determined using a pycnometer or a graduated cylinder and a

balance.[8][9]

Objective: To determine the mass per unit volume of a liquid.

Apparatus: Graduated cylinder or pycnometer, electronic balance.[8]

Procedure:[8][10]

Measure the mass of a clean, dry graduated cylinder or pycnometer.

Add a known volume of the liquid to the graduated cylinder or fill the pycnometer to its

calibrated volume.

Record the volume of the liquid.

Measure the combined mass of the liquid and the container.

Subtract the mass of the empty container to find the mass of the liquid.

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement multiple times and calculate the average for improved accuracy.

Boiling Point Determination
The boiling point of a liquid can be determined using a distillation apparatus or a micro-boiling

point method.[11][12][13]

Objective: To determine the temperature at which a liquid's vapor pressure equals the

external pressure.

Apparatus: Heating mantle or oil bath, flask, condenser, thermometer, boiling chips.[13]

Procedure (Distillation Method):[13]

Place a volume of the liquid in a distillation flask along with a few boiling chips.
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Set up the distillation apparatus with a condenser and a collection flask.

Insert a thermometer so that the bulb is just below the side arm of the distillation flask.

Heat the flask gently.

Record the temperature at which the liquid boils and a steady stream of distillate is

collected. This temperature is the boiling point.

Refractive Index Measurement
The refractive index of a liquid is typically measured using a refractometer.[14][15][16]

Objective: To measure the extent to which light is bent when it passes through the liquid.

Apparatus: Abbe refractometer, light source, dropper.[16][17]

Procedure:[16][17]

Calibrate the Abbe refractometer using a standard sample with a known refractive index.

Place a few drops of the liquid sample onto the prism of the refractometer.

Close the prism and allow the sample to spread evenly.

Adjust the light source and the focus to obtain a sharp boundary line in the eyepiece.

Read the refractive index from the scale.

Clean the prism thoroughly after each measurement.

Viscosity Determination
The viscosity of a liquid can be measured using a viscometer, such as a capillary viscometer or

a rotational viscometer.[18][19][20]

Objective: To measure a liquid's resistance to flow.

Apparatus: Capillary viscometer, water bath, stopwatch.[19]
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Procedure (Capillary Viscometer):[19]

Introduce a specific volume of the liquid into the viscometer.

Place the viscometer in a constant temperature water bath until the sample reaches

thermal equilibrium.

Apply suction or pressure to draw the liquid up into the wider tube to a point above the

upper timing mark.

Release the pressure and allow the liquid to flow back down the capillary tube.

Use a stopwatch to measure the time it takes for the liquid meniscus to pass between the

upper and lower timing marks.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

Experimental Workflow: Sol-Gel Synthesis of Silica
Nanoparticles
Tetrapropyl orthosilicate is a common precursor in the sol-gel synthesis of silica

nanoparticles. The following diagram illustrates a typical experimental workflow for this

process.
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Preparation

Hydrolysis and Condensation

Particle Growth and Separation

Final Product

Mix Ethanol and Water

Add Catalyst (e.g., NH4OH)

1.

Stir Solution

2.

Add TPOS Dropwise

3.

Continuous Stirring
(Several Hours)

4.

Aging of the Sol

5.

Centrifugation

6.

Wash with Ethanol/Water

7.

Dry the Silica Nanoparticles

8.

Characterization (TEM, DLS, etc.)

9.

Click to download full resolution via product page

A typical sol-gel process for silica nanoparticle synthesis using TPOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Tetrapropyl Orthosilicate (TPOS)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1662032#physical-properties-of-tetrapropyl-
orthosilicate-tpos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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